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An In-depth Analysis of a Fluoride-Releasing Fissure Sealant

This technical guide provides a comprehensive overview of Helioseal F, a light-curing, white-

shaded fissure sealant. The information is curated for researchers, scientists, and drug

development professionals, offering detailed data on its material properties, experimental

protocols for its evaluation, and a visualization of its application and chemical processes.

Material Composition and Properties
Helioseal F is a resin-based dental sealant primarily composed of a monomer matrix and

inorganic fillers. The monomer matrix consists of Bis-GMA (Bisphenol A-glycidyl methacrylate),

UDMA (urethane dimethacrylate), and TEGDMA (triethylene glycol dimethacrylate).[1][2][3][4]

The inorganic fillers include highly dispersed silicon dioxide and fluorosilicate glass, which is

the source of fluoride release.[1][2] The material is characterized as a white, fluid paste with a

characteristic odor, and it is nearly insoluble in water.[5][6][7][8]

Physical and Mechanical Properties
A summary of the key physical and mechanical properties of Helioseal F and its successor,

Helioseal F Plus, is presented in the table below. These properties are critical for the clinical

performance and longevity of the sealant.
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Property Helioseal F Helioseal F Plus Reference

Vickers Hardness 180 N/mm² - [1]

Flexural Strength 88 MPa - [9]

Modulus of Elasticity 3200 MPa - [9]

Depth of Cure 3.3 mm >3 mm [1][9]

Shear Bond Strength

on etched bovine

enamel

20.6 MPa High average values [1][9]

Water Absorption 54.3 µg/mm³ - [9]

Water Solubility 4.5 µg/mm³ - [9]

Density 1.41 g/cm³ 1.25 g/cm³ [6][7]

Chemical Composition
The chemical composition of Helioseal F is detailed in the following table, highlighting the

weight percentage of its primary components.

Component Weight Percentage (%) Reference

Monomer Matrix (Bis-GMA,

UDMA, TEGDMA)
58.6 [2]

Inorganic Fillers (Silicon

Dioxide, Fluorosilicate Glass)
40.5 [2]

Titanium Dioxide, Stabilizers,

Catalysts
< 1.0 [2]

Safety and Biocompatibility
The safety and biocompatibility of Helioseal F have been evaluated through various

toxicological studies.
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Hazard Identification
According to Safety Data Sheets, uncured Helioseal F may cause skin and eye irritation and

can lead to sensitization upon skin contact.[5][6][7][8][10][11] Some classifications also note

that it is suspected of causing cancer and may pose risks to fertility or the unborn child.[5][6]

Toxicological Profile
The acute toxicity of Helioseal is considered low, with a reported LD50 of >5000 mg/kg in

animal studies.[1] The primary toxicological concerns are related to local effects, such as

irritation and allergic reactions, due to the methacrylate components.[5][7][10][11]

Experimental Protocols
This section details the methodologies for key in-vitro experiments used to evaluate the

performance of Helioseal F.

Fluoride Release Analysis
Objective: To quantify the amount of fluoride released from cured Helioseal F over time.

Methodology:

Sample Preparation: Disc-shaped samples of Helioseal F (e.g., 4 mm in diameter and 2 mm

in height) are prepared and light-cured according to the manufacturer's instructions (e.g., 20

seconds with a standard dental curing light).[12]

Immersion: The cured discs are immersed in a specified volume of a storage solution, such

as deionized water or saline (0.9% NaCl), and maintained at 37°C.[12]

Fluoride Measurement: At predetermined time intervals (e.g., 1, 3, 24, 48, 72, 96 hours, and

1 and 2 weeks), the storage solution is collected for fluoride ion analysis using a fluoride-ion-

selective electrode.[12] Fresh storage solution is replaced at each interval.

Data Analysis: The cumulative fluoride release is calculated and typically expressed in

ppm/mg or µg/cm².[12]

Shear Bond Strength Testing
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Objective: To determine the adhesive strength of Helioseal F to enamel.

Methodology:

Specimen Preparation: Extracted bovine or human molars are embedded in resin, and the

enamel surface is ground flat.[1][11]

Enamel Etching: The flattened enamel surface is etched with 37% phosphoric acid for a

specified duration (e.g., 30 seconds), then rinsed and dried.[1][11]

Sealant Application: A cylindrical mold is placed on the etched enamel surface, and

Helioseal F is applied into the mold and light-cured.[11]

Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours.[11]

Testing: The specimens are mounted in a universal testing machine, and a shear force is

applied to the base of the sealant cylinder until failure occurs. The force at failure is

recorded.[1][11]

Data Analysis: The shear bond strength is calculated by dividing the failure load by the

bonded surface area and is expressed in megapascals (MPa).[11]

Microleakage Assessment
Objective: To evaluate the sealing ability of Helioseal F at the tooth-sealant interface.

Methodology:

Tooth Preparation: Extracted human premolars or molars are cleaned, and Helioseal F is

applied to the occlusal fissures according to the standard application protocol.[3]

Thermocycling: The sealed teeth are subjected to a thermocycling regimen (e.g., 500 cycles

between 5°C and 55°C) to simulate temperature changes in the oral cavity.[3]

Dye Immersion: The teeth are then immersed in a 2% methylene blue dye solution for 24

hours.[3]
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Sectioning and Evaluation: The teeth are sectioned longitudinally, and the extent of dye

penetration along the sealant-enamel interface is evaluated under a stereomicroscope using

a graded scoring system.[3]

Visualized Workflows and Pathways
The following diagrams illustrate the application workflow and the chemical mechanism of

Helioseal F.
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Start: Tooth Preparation

1. Clean Enamel Surface
(e.g., with pumice slurry)

2. Isolate the Working Field
(e.g., with rubber dam)

3. Apply Phosphoric Acid Etching Gel
(30-60 seconds)

4. Rinse and Dry Thoroughly
(etched enamel appears matte white)

5. Apply Helioseal F

6. Light Cure
(e.g., 20 seconds)

7. Check Seal and Occlusion

End: Procedure Complete

Click to download full resolution via product page

Caption: Clinical application workflow for Helioseal F fissure sealant.
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Helioseal F Components

Monomer Matrix
(Bis-GMA, UDMA, TEGDMA)

Inorganic Fillers
(Silicon Dioxide, Fluorosilicate Glass)

Photoinitiator
(e.g., Camphorquinone)

Light Activation
(Blue Light, ~470nm)

Exposure to

Free-Radical Polymerization

Initiates

Cross-linked Polymer Matrix
(Sealed Fissure)

Forms

Sustained Fluoride Release

Enables

Interaction with Enamel
(Remineralization)

Leads to

Click to download full resolution via product page

Caption: Chemical mechanism of Helioseal F polymerization and fluoride release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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